Thermodynamic Tautomer Preference: 1H-Pyrimidin-2-one Is 4 kcal·mol⁻¹ More Stable Than Pyrimidin-2-ol at the CCSD/aug-cc-pVDZ Level
In a systematic DFT, MP2, and CCSD study of 20 diazinone tautomers, Raczyńska et al. (2013) established that pyrimidin-2(1H)-one (the keto form synonymous with pyrimidin-2(5H)-one under standard nomenclature) is more stable than its enol counterpart pyrimidin-2-ol by approximately 4 kcal·mol⁻¹, whereas the analogous 3H-pyrimidin-4-one/pyrimidin-4-ol gap is only ~0.05 kcal·mol⁻¹ [1]. This 80-fold larger stabilization energy means that the 2-oxo tautomer overwhelmingly dominates the equilibrium in solution and in the solid state, in stark contrast to the 4-oxo system where both tautomers coexist. The keto–enol interconversion barrier exceeds 45 kcal·mol⁻¹, effectively locking the compound in the keto form under standard laboratory handling and biological assay conditions [1]. This eliminates the tautomeric ambiguity that confounds structure–activity relationship (SAR) interpretation for 4-hydroxypyrimidine-based scaffolds.
4-one vs 4-ol: ~0.05 kcal·mol⁻¹
| Evidence Dimension | Keto–enol tautomer stabilization energy (ΔE, keto form relative to enol form) |
|---|---|
| Target Compound Data | Pyrimidin-2(1H)-one is ~4 kcal·mol⁻¹ more stable than pyrimidin-2-ol |
| Comparator Or Baseline | 3H-Pyrimidin-4-one is only ~0.05 kcal·mol⁻¹ more stable than pyrimidin-4-ol |
| Quantified Difference | ~4 kcal·mol⁻¹ vs. ~0.05 kcal·mol⁻¹; approximately 80-fold larger stabilization for the 2-oxo system |
| Conditions | CCSD/aug-cc-pVDZ level of theory; gas-phase electronic energy differences |
Why This Matters
Researchers procuring a pyrimidinone scaffold for reproducible biological SAR or crystallographic studies should select pyrimidin-2(5H)-one over 4-hydroxypyrimidine variants because its tautomeric state is unambiguously defined, eliminating a major source of inter-experimental variability.
- [1] Raczyńska, E. D. et al. On tautomerism of diazinones. Computational and Theoretical Chemistry, 2013, 1022, 35–44. View Source
